![molecular formula C22H28N4O2 B2648290 1-(6-cyclopropylpyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-4-carboxamide CAS No. 1798542-24-1](/img/structure/B2648290.png)
1-(6-cyclopropylpyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-cyclopropylpyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-4-carboxamide, also known as CPP-115, is a synthetic compound that has been studied for its potential use in treating various neurological disorders. The compound belongs to the class of drugs called GABA aminotransferase inhibitors, which work by increasing the levels of GABA in the brain.
Scientific Research Applications
Synthesis of Novel Compounds
Researchers have developed synthetic pathways to create novel compounds with potential therapeutic benefits. These compounds are derived from various chemical reactions involving similar structures to "1-(6-cyclopropylpyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-4-carboxamide". For example, the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from precursors like visnaginone and khellinone has been reported. These compounds exhibit significant anti-inflammatory and analgesic activities, highlighting their potential in medical applications (Abu‐Hashem et al., 2020).
Pharmacological Evaluation
Several studies have focused on evaluating the pharmacological activities of synthesized compounds, including their analgesic, anti-inflammatory, and antiparkinsonian activities. For instance, derivatives prepared from 2-chloro-6-ethoxy-4-acetylpyridine have shown promising analgesic and antiparkinsonian activities, comparable to standard drugs like Valdecoxib and Benzatropine (Amr et al., 2008).
Antimicrobial Studies
The antimicrobial potential of fluoroquinolone-based thiazolidinones synthesized from lead molecules like 1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid has been investigated. These studies provide insights into the structural requirements for antimicrobial activity, offering a foundation for future drug development (Patel & Patel, 2010).
properties
IUPAC Name |
1-(6-cyclopropylpyrimidin-4-yl)-N-[2-(2-methoxyphenyl)ethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O2/c1-28-20-5-3-2-4-17(20)8-11-23-22(27)18-9-12-26(13-10-18)21-14-19(16-6-7-16)24-15-25-21/h2-5,14-16,18H,6-13H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDNNMDZEPBLIJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)C2CCN(CC2)C3=NC=NC(=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-cyclopropylpyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.